N-benzyl-2-((3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[3-[(4-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H20N6OS/c1-15-7-9-17(10-8-15)12-27-20-19(25-26-27)21(24-14-23-20)29-13-18(28)22-11-16-5-3-2-4-6-16/h2-10,14H,11-13H2,1H3,(H,22,28)
• InChI Key: GTVICPGKAUMOHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=NC=N3)SCC(=O)NCC4=CC=CC=C4)N=N2
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.5 g/mol

Description

N-benzyl-2-((3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20N6OS and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modifications

• N-benzyl-2-((3-(4-methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide and its analogs have been explored in the realm of chemical synthesis. For instance, the synthesis of related s-triazolo[4,3-a]pyrimidines has been achieved through specific alkylation and oxidation processes, illustrating the compound's potential as a versatile chemical intermediate (Brown et al., 1978).

Insecticidal Applications

• Some derivatives of this compound have shown potential in insecticidal applications. A study synthesized various heterocycles incorporating a thiadiazole moiety, which exhibited insecticidal properties against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Catalytic Applications

• The compound has been used in catalytic processes for synthesizing derivatives like benzo[4,5]imidazo[1,2-a]pyrimidine and [1,2,4]triazolo[1,5-a]pyrimidine. These syntheses highlight the compound's role as a catalyst, contributing to the development of environmentally benign methods (Liu et al., 2012).

Antimicrobial Potential

• Various derivatives of this compound have been synthesized with a focus on their antimicrobial properties. These derivatives, such as tetrahydrobenzothieno[2,3-d]pyrimidine, have shown preliminary antimicrobial effectiveness, indicating their potential in the field of antimicrobial research (Soliman et al., 2009).

Biomedical Research

• Some studies have also explored the biomedical applications of this compound derivatives. For instance, derivatives with a triazole moiety were synthesized and tested for their antiviral activity against hepatitis C virus, demonstrating the compound's relevance in antiviral research (Youssif et al., 2016).